Cas no 1468717-29-4 (4-chloro-2-(methoxymethoxy)-1-methylbenzene)

• Product Name: 4-chloro-2-(methoxymethoxy)-1-methylbenzene
• CAS No: 1468717-29-4
• MF: C₉H₁₁ClO₂
• MW: 186.64
• CID: 5075978
• Update Time: 2026-03-01

4-chloro-2-(methoxymethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methoxymethoxy)-1-methylbenzene

• Inchi： 1S/C9H11ClO2/c1-7-3-4-8(10)5-9(7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key： NBDFYADLNBEPGG-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(Cl)C=C1OCOC

Additional information on 4-chloro-2-(methoxymethoxy)-1-methylbenzene

Comprehensive Overview of 4-Chloro-2-(methoxymethoxy)-1-methylbenzene (CAS No. 1468717-29-4): Properties, Applications, and Industry Trends

4-Chloro-2-(methoxymethoxy)-1-methylbenzene (CAS No. 1468717-29-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This benzene derivative, characterized by its chloro and methoxymethoxy functional groups, serves as a versatile building block in modern synthetic chemistry. Its unique molecular structure, combining a methylbenzene core with protective ether groups, makes it particularly valuable for controlled reactions in multi-step syntheses.

In recent years, the demand for 4-Chloro-2-(methoxymethoxy)-1-methylbenzene has surged due to its role in developing novel active pharmaceutical ingredients (APIs). Researchers frequently search for "CAS 1468717-29-4 solubility" or "methoxymethoxy benzene derivatives applications," reflecting the compound's importance in drug discovery pipelines. The methoxymethoxy protecting group offers distinct advantages in orthogonal deprotection strategies, a feature highly valued in complex molecule assembly.

The compound's physicochemical properties, including its molecular weight (200.65 g/mol) and boiling point (approximately 265°C), make it suitable for various industrial processes. Analytical chemists often investigate "4-Chloro-2-(methoxymethoxy)-1-methylbenzene HPLC methods" for quality control, while synthetic chemists explore "selective deprotection of methoxymethoxy groups" in their reaction optimization. These search patterns underscore the compound's technical relevance across multiple disciplines.

Environmental considerations have shaped recent advancements in 4-Chloro-2-(methoxymethoxy)-1-methylbenzene production. Manufacturers now prioritize greener synthesis routes, addressing queries like "sustainable production of chloro methylbenzene derivatives." The compound's stability under neutral conditions contributes to its growing adoption as a safer alternative to more reactive intermediates in fine chemical manufacturing.

From a commercial perspective, CAS 1468717-29-4 has become a focus for specialty chemical suppliers, with market analysts tracking "global methoxymethoxy benzene market trends." The compound's niche applications in electronic materials and liquid crystal displays have expanded its industrial footprint beyond traditional chemical sectors. Technical discussions often center on "purification techniques for 4-Chloro-2-(methoxymethoxy)-1-methylbenzene" and "storage stability of protected benzene derivatives," reflecting practical handling concerns.

Quality specifications for 4-Chloro-2-(methoxymethoxy)-1-methylbenzene typically require ≥98% purity, with stringent controls on chloro isomer content. Analytical techniques such as GC-MS and NMR spectroscopy are essential for characterizing this material, responding to frequent searches for "CAS 1468717-29-4 spectral data." The compound's compatibility with various catalysts and reagents makes it a subject of ongoing research in methodology development.

Future applications of 4-Chloro-2-(methoxymethoxy)-1-methylbenzene may include advanced polymer modifiers and specialty coatings, areas currently generating substantial R&D interest. The compound's balanced lipophilicity, indicated by calculated logP values around 2.8, suggests potential in formulation science. Industry professionals increasingly examine "structure-activity relationships of methoxymethoxy aromatics" to unlock new functionalities for this chemical class.

Regulatory compliance remains crucial for CAS 1468717-29-4 handlers, with proper documentation addressing "4-Chloro-2-(methoxymethoxy)-1-methylbenzene safety data" requirements. The compound's non-hazardous classification under standard handling conditions has contributed to its widespread laboratory use. Ongoing studies continue to explore its reactivity patterns, particularly in "cross-coupling reactions of protected chlorobenzenes," a hot topic in contemporary synthetic methodology.

In summary, 4-Chloro-2-(methoxymethoxy)-1-methylbenzene represents a strategically important intermediate that bridges multiple sectors of chemical innovation. Its combination of protective group chemistry and aromatic reactivity positions it as a valuable tool for researchers addressing challenges in medicinal chemistry, materials science, and sustainable chemical production. The compound's evolving applications ensure continued interest in its properties and synthetic potential.